Cas no 2172327-90-9 (2-(1-formamido-3,3-dimethylcyclobutyl)acetic acid)

2-(1-Formamido-3,3-dimethylcyclobutyl)acetic acid is a specialized cyclobutane derivative featuring a formamido and acetic acid functional group. Its unique structure, combining a rigid cyclobutyl ring with polar substituents, makes it a valuable intermediate in organic synthesis and medicinal chemistry. The compound's sterically hindered cyclobutane core enhances stability, while the formamido and carboxyl groups offer versatile reactivity for further functionalization. This molecular framework is particularly useful in the design of peptidomimetics and constrained analogs, where conformational control is critical. Its well-defined stereochemistry and synthetic accessibility further contribute to its utility in pharmaceutical research and development.
2-(1-formamido-3,3-dimethylcyclobutyl)acetic acid structure
2172327-90-9 structure
Product Name:2-(1-formamido-3,3-dimethylcyclobutyl)acetic acid
CAS No:2172327-90-9
MF:C9H15NO3
MW:185.220302820206
CID:6361055
PubChem ID:165840946
Update Time:2025-10-28

2-(1-formamido-3,3-dimethylcyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-formamido-3,3-dimethylcyclobutyl)acetic acid
    • EN300-1287502
    • 2172327-90-9
    • Inchi: 1S/C9H15NO3/c1-8(2)4-9(5-8,10-6-11)3-7(12)13/h6H,3-5H2,1-2H3,(H,10,11)(H,12,13)
    • InChI Key: IFLBPTKAIMPDAI-UHFFFAOYSA-N
    • SMILES: OC(CC1(CC(C)(C)C1)NC=O)=O

Computed Properties

  • Exact Mass: 185.10519334g/mol
  • Monoisotopic Mass: 185.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.4Ų

2-(1-formamido-3,3-dimethylcyclobutyl)acetic acid Pricemore >>

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Additional information on 2-(1-formamido-3,3-dimethylcyclobutyl)acetic acid

2-(1-Formamido-3,3-Dimethylcyclobutyl)Acetic Acid: A Comprehensive Overview

2-(1-Formamido-3,3-Dimethylcyclobutyl)Acetic Acid, also known by its CAS number 2172327-90-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a cyclobutane ring with a formamide group and an acetic acid moiety. The compound's structure is particularly notable for its potential applications in drug design and development.

The synthesis of 2-(1-Formamido-3,3-Dimethylcyclobutyl)Acetic Acid involves a series of carefully controlled reactions. Recent studies have focused on optimizing the synthesis process to improve yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyclobutane ring, which is a critical step in the synthesis. These advancements have not only enhanced the efficiency of the synthesis but also opened new avenues for exploring similar compounds with modified structures.

The pharmacological properties of 2-(1-Formamido-3,3-Dimethylcyclobutyl)Acetic Acid have been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and anti-tumor activities. In particular, it has shown promise as a potential candidate for treating inflammatory diseases such as arthritis and certain types of cancer. The compound's ability to modulate key signaling pathways involved in inflammation and cell proliferation makes it a valuable tool for further research.

One of the most exciting developments in the study of 2-(1-Formamido-3,3-Dimethylcyclobutyl)Acetic Acid is its potential application in personalized medicine. Researchers are investigating how this compound can be tailored to target specific molecular markers associated with various diseases. This approach could lead to more effective treatments with fewer side effects compared to traditional therapies.

In addition to its therapeutic potential, 2-(1-Formamido-3,3-Dimethylcyclobutyl)Acetic Acid has also been explored for its role in chemical biology. Its unique structure allows it to serve as a scaffold for designing novel bioactive molecules. By modifying the substituents on the cyclobutane ring or the formamide group, chemists can create derivatives with diverse biological activities.

The latest research on 2-(1-Formamido-3,3-Dimethylcyclobutyl)Acetic Acid has also shed light on its mechanism of action at the molecular level. Studies using advanced techniques such as X-ray crystallography and computational modeling have provided insights into how this compound interacts with target proteins. These findings are crucial for understanding its pharmacokinetics and pharmacodynamics, which are essential for drug development.

In conclusion, 2-(1-Formamido-3,3-Dimethylcyclobutyl)Acetic Acid represents a promising compound with diverse applications in chemistry and medicine. Its unique structure, coupled with its potent biological activities, makes it a valuable subject for further research. As ongoing studies continue to uncover new insights into its properties and mechanisms, this compound holds great potential for advancing both basic science and clinical practice.

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